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Compound of Interest

Compound Name: 3-Bromo-

Cat. No.: B131339

This guide provides immediate safety, handling, and disposal protocols for 3-Bromopyruvic acid
(3-BP), a potent anticancer agent and inhibitor of the glycolytic enzyme Hexokinase 11.[1][2][3]
[4] Due to its hazardous nature, including causing severe skin burns and eye damage, strict
adherence to safety procedures is mandatory.[5][6][7]

Hazard Identification

3-Bromopyruvic acid is classified as a hazardous substance.[8] It is corrosive and can cause
severe chemical burns to the skin, eyes, and respiratory and gastrointestinal tracts upon
contact, inhalation, or ingestion.[5][6][8] The substance is harmful if swallowed, inhaled, or in
contact with skin.[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. All handling should be
conducted in a designated area, such as a chemical fume hood.[5][9] Below is a summary of
the required PPE.
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Protection Type

Equipment Specification

Purpose & Use Case

Chemical safety goggles (ANSI

Goggles are required for all
handling to protect against

splashes and vapors. A face

Eye & Face Z87.1 standard) and a full face  shield must be worn over
shield.[8][9] goggles during procedures
with a significant splash risk.[9]
[10]
Protects skin from absorption.
Double-gloving is
] ) recommended.[10][11] Gloves
Chemical-resistant gloves )
Hand o must be inspected before use
(e.g., Nitrile).[9][10] ) ) )
and changed immediately if
contaminated or damaged.[9]
[12]
] ] Protects against splashes.
Flame-resistant or chemical-
] Gowns should be changed
Body resistant lab coat, fully ) )
o every 2-3 hours or immediately
buttoned, with tight cuffs.[9][13] ]
after a spill.[13]
Closed-toe, closed-heel shoes.  Prevents exposure from spills
Footwear

[110]

on the floor.

Respiratory

A NIOSH-approved respirator
with an acid vapor cartridge

and particulate filter.[8]

Required when engineering
controls (like a fume hood) are
insufficient, during a large spill,
or when generating dusts or

aerosols.[9]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the workflow for safely managing 3-Bromopyruvic acid from receipt to

disposal.

Pre-Handling and Preparation
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Ventilation: Confirm that a certified chemical fume hood is functioning correctly before
starting any work.[9]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are
unobstructed and accessible.[5][9]

Don PPE: Put on all required PPE as specified in the table above.

Prepare Workspace: Line the work surface within the fume hood with absorbent, disposable
bench paper.

Assemble Materials: Have all necessary equipment and reagents for the experiment ready to
minimize movement in and out of the hood.

Handling and Experimental Use

e Location: Conduct all manipulations of 3-Bromopyruvic acid exclusively within the chemical
fume hood to minimize inhalation exposure.[5][9]

Avoid Dust and Aerosols: Handle the solid material carefully to avoid generating dust.[5][8]
When preparing solutions, add the solid to the solvent slowly.

Personal Contact: Avoid all personal contact with the substance, including inhalation.[8] Do
not eat, drink, or smoke in the handling area.[5]

Transfer: Use a spatula or other appropriate tools for transferring the solid.

Storage: Keep containers tightly closed when not in use and store in a cool, dry, well-
ventilated, and refrigerated area designated for corrosives.[5][7]

Post-Handling Decontamination

» Wipe Down: Decontaminate the work area within the fume hood by wiping it down with an
appropriate cleaning agent.

» Equipment Cleaning: Thoroughly clean all non-disposable equipment that came into contact
with 3-Bromopyruvic acid.
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e Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Remove
gloves last and wash hands thoroughly with soap and water immediately after.[5][14]

o Clothing: Immediately remove and decontaminate any clothing that becomes soiled.[6]

Emergency and Disposal Plan
Accidental Exposure

» Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes, using a safety shower if available.[5][8] Remove all contaminated clothing.[8] Seek
immediate medical attention.[5]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, holding the eyelids open.[5][6] Remove contact lenses if present and easy to do.[5]
Seek immediate medical attention.[7][14]

 Inhalation: Move the person to fresh air.[5] If breathing is difficult, provide artificial respiration.
[5] Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting.[5][7] Rinse the mouth with water and have the victim
drink two glasses of water at most.[14] Call a physician or poison control center immediately.

[5]

Spill Cleanup

e Minor Spill: For small spills, wear appropriate PPE, cover the spill with an inert absorbent
material (e.g., sand, vermiculite), and sweep it into a suitable, labeled container for
hazardous waste disposal.[5][8]

e Major Spill: Evacuate the area and move upwind.[8] Alert emergency responders and inform
them of the hazard's location and nature.[8]

Waste Disposal

o Collection: Collect all waste materials, including contaminated PPE and absorbent materials,
in a clearly labeled, sealed container for hazardous waste.[8]
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o Disposal: Dispose of the waste container through an approved waste disposal plant or your
institution's Environmental Health and Safety (EHS) office.[5][14] Do not allow the product to
enter drains or sewers.[6][14]

Safe Handling Workflow
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Preparation Phase

1. Prepare Workspace
(Fume Hood, Emergency Equip.)

2. Don Full PPE
(Goggles, Face Shield, Gloves, Coat)

Handling Phase

3. Handle 3-BP in Fume Hood
(Avoid Dust/Aerosols)

4. Store Securely
(Cool, Dry, Ventilated)

Spill / Exposure
Event

Follow Emergency Procedures
(Evacuate, Decontaminate, Seek Med. Attention)

Post-Handling & Disposal Phase

5. Decontaminate Workspace
& Equipment

6. Segregate Contaminated Waste

7. Doff PPE & Wash Hands

8. Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromopyruvic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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